Cas no 330-70-1 (1,1,1-trifluoro-3-phenylpropan-2-amine;hydrochloride)

• Product Name: 1,1,1-trifluoro-3-phenylpropan-2-amine;hydrochloride
• CAS No: 330-70-1
• MF: C₉H₁₁ClF₃N
• MW: 225.638551950455
• CID: 1455034
• Update Time: 2025-10-29

1,1,1-trifluoro-3-phenylpropan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-phenylisopropylamine hydrochloride
• 1-BENZYL-2,2,2-TRIFLUORO-ETHYLAMINE HYDROCHLORIDE
• AB68461
• SureCN5385721
• 1,1,1-Trifluoro-3-phenylpropan-2-amine hydrochloride
• 2-Phenyl-1-trifluormethyl-aethylamin, Hydrochlorid
• (+/-)-1,1,1-trifluoro-3-phenyl-2-aminopropane hydrochloride
• 2-phenyl-1-trifluoromethyl-ethylamine, hydrochloride
• 1,1,1-trifluoro-3-phenylpropan-2-amine
• hydrochloride
• 1,1,1-trifluoro-3-phenylpropan-2-amine:hydrochloride
• 1,1,1-trifluoro-3-phenylpropan-2-amine HCl
• 1,1,1-trifluoro-3-phenylpropan-2-amine;hydrochloride

• Inchi： 1S/C9H10F3N.ClH/c10-9(11,12)8(13)6-7-4-2-1-3-5-7;/h1-5,8H,6,13H2;1H
• InChI Key： GURZIIAEEFYQTL-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(N)CC1=CC=CC=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 1,1,1-trifluoro-3-phenylpropan-2-amine;hydrochloride

Comprehensive Guide to 1,1,1-Trifluoro-3-phenylpropan-2-amine Hydrochloride (CAS No. 330-70-1)

1,1,1-Trifluoro-3-phenylpropan-2-amine hydrochloride (CAS No. 330-70-1) is a fluorinated organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as TFPPA-HCl, is gaining attention due to its unique structural properties and potential uses in drug development. The presence of a trifluoromethyl group and a phenyl ring in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

The chemical formula of 1,1,1-trifluoro-3-phenylpropan-2-amine hydrochloride is C₉H₁₀F₃N·HCl, and its molecular weight is approximately 213.64 g/mol. The compound is typically a white to off-white crystalline powder, soluble in polar solvents like water, methanol, and ethanol. Its stability under standard laboratory conditions makes it suitable for various experimental applications.

One of the key reasons for the growing interest in TFPPA-HCl is its role in the synthesis of fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in modern medicine due to their enhanced metabolic stability and bioavailability. Researchers are exploring 1,1,1-trifluoro-3-phenylpropan-2-amine hydrochloride as a building block for drugs targeting neurological disorders, such as depression and anxiety, where fluorinated analogs have shown promise.

In addition to pharmaceutical applications, CAS 330-70-1 is also studied in material science. The trifluoromethyl group can influence the electronic properties of materials, making it useful in the development of advanced polymers and coatings. This versatility has led to increased demand for high-purity 1,1,1-trifluoro-3-phenylpropan-2-amine hydrochloride in both academic and industrial settings.

From a safety perspective, TFPPA-HCl should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE), such as gloves and goggles, is recommended when working with this compound. Its storage conditions typically involve keeping it in a cool, dry place away from direct sunlight to maintain stability.

The market for 1,1,1-trifluoro-3-phenylpropan-2-amine hydrochloride is expanding, driven by the rising demand for fluorinated compounds in drug discovery. Suppliers and manufacturers are focusing on improving synthesis methods to ensure high yield and purity. Researchers often search for "buy 1,1,1-trifluoro-3-phenylpropan-2-amine hydrochloride" or "CAS 330-70-1 suppliers" to source this compound for their studies.

In conclusion, 1,1,1-trifluoro-3-phenylpropan-2-amine hydrochloride (CAS No. 330-70-1) is a versatile and valuable compound with broad applications in pharmaceuticals and materials science. Its unique chemical properties and growing relevance in research make it a compound worth watching in the coming years. Whether you are a chemist, researcher, or industry professional, understanding the potential of TFPPA-HCl can open new avenues for innovation.